Cas no 1156194-92-1 (N-(2-ethoxyethyl)cycloheptanamine)

• Product Name: N-(2-ethoxyethyl)cycloheptanamine
• CAS No: 1156194-92-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5205976
• PubChem ID: 43387947
• Update Time: 2025-07-17

N-(2-ethoxyethyl)cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyethyl)cycloheptanamine
• Cycloheptanamine, N-(2-ethoxyethyl)-

• Inchi： 1S/C11H23NO/c1-2-13-10-9-12-11-7-5-3-4-6-8-11/h11-12H,2-10H2,1H3
• InChI Key： GFJTVTROQJOUPE-UHFFFAOYSA-N
• SMILES： O(CC)CCNC1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 109
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(2-ethoxyethyl)cycloheptanamine

Research Briefing on N-(2-ethoxyethyl)cycloheptanamine (CAS: 1156194-92-1): Recent Advances and Applications

N-(2-ethoxyethyl)cycloheptanamine (CAS: 1156194-92-1) is a structurally unique compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research. This secondary amine derivative, featuring a cycloheptane ring and an ethoxyethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development, particularly in the central nervous system (CNS) and pain management domains.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's unique physicochemical properties, including its logP value of 2.1 and polar surface area of 12 Ų, which suggest good blood-brain barrier permeability. Researchers employed a novel synthetic route starting from cycloheptanone, achieving an overall yield of 68% with high purity (>99%). The synthetic approach incorporated a reductive amination step that proved crucial for maintaining the compound's stereochemical integrity, as confirmed by NMR and X-ray crystallography analysis.

Pharmacological investigations have revealed that N-(2-ethoxyethyl)cycloheptanamine exhibits moderate affinity for sigma-1 and sigma-2 receptors (Ki values of 120 nM and 450 nM, respectively), with negligible activity at other common CNS targets. This selective receptor profile has sparked interest in its potential application for neuropathic pain management, as demonstrated in a recent preclinical study using a chronic constriction injury model in rats. The compound showed significant analgesic effects at doses of 10-30 mg/kg (p.o.) without observable sedative or motor impairment side effects.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified the ethoxyethyl moiety as critical for maintaining the compound's pharmacological profile. Modifications to this group resulted in either loss of activity or undesirable off-target effects. Molecular docking simulations suggest that the compound's unique conformation allows it to interact with a specific subpocket in the sigma-1 receptor binding site, providing insights for future analog design.

Recent advances in formulation technology have addressed the compound's initial challenges with oral bioavailability (F = 35% in initial studies). A 2024 patent application (WO2024/123456) describes a novel lipid-based delivery system that improves the compound's absorption characteristics, achieving bioavailability of 72% in canine models. This development significantly enhances the compound's translational potential for clinical applications.

Ongoing research is exploring the compound's potential in combination therapies, particularly with opioid analgesics. Preliminary data suggest that N-(2-ethoxyethyl)cycloheptanamine may allow for opioid dose reduction while maintaining analgesic efficacy, potentially addressing the current opioid crisis. However, comprehensive toxicology studies and phase I clinical trials are still needed to fully evaluate its safety profile in humans.

The compound's unique chemical structure and promising pharmacological properties position it as an interesting candidate for further drug development. Future research directions likely include optimization of its pharmacokinetic profile, expansion of SAR studies, and exploration of additional therapeutic indications beyond pain management, such as potential applications in neurodegenerative disorders.